![molecular formula C8H10N4O2S B1382515 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-sulfonamide CAS No. 1803602-09-6](/img/structure/B1382515.png)
1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-sulfonamide
Overview
Description
1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridine-5-sulfonamide is a chemical compound with the CAS No. 1803602-09-6 . It is a derivative of pyrimidine, which is used for lowering blood LDL levels for the treatment of various diseases .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including this compound, has been extensively studied . One method involves a sequential opening/closing cascade reaction . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of pyrazolo and pyridine rings, which are common in many bioactive agents .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are complex and involve several steps . The reactions are systematized according to the method to assemble the pyrazolopyridine system .Scientific Research Applications
Synthesis and Characterization in Compound Development
1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-sulfonamide derivatives have been synthesized and characterized for various applications. For instance, the synthesis and characterization of sulfonamide derivatives linked with 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine have demonstrated notable antibacterial and antioxidant properties (Variya, Patel, & Patel, 2019).
Biomedical Applications
The 1H-pyrazolo[3,4-b]pyridines, including this compound, are reported to have diverse biomedical applications. A comprehensive review of over 300,000 1H-pyrazolo[3,4-b]pyridines has highlighted their significance in biomedical research, detailing various substituents, synthetic methods, and biomedical applications of these compounds (Donaire-Arias et al., 2022).
Potential in Antiviral Research
Specific derivatives of 1H-pyrazolo[3,4-b]pyridines, like (1H-Pyrazolo[3,4-c]pyridin-5-yl)sulfonamides, have shown promise as capsid assembly modulators in the treatment of Hepatitis B virus, indicating their potential as antiviral agents (Wang et al., 2020).
Heterocyclic Chemistry and Drug Synthesis
The compound has been utilized as a precursor in the construction of new polyheterocyclic ring systems, showcasing its versatility in the field of heterocyclic chemistry and drug synthesis (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
Catalytic Applications and Green Chemistry
This compound derivatives have been used in catalytic systems, contributing to the synthesis of complex compounds and promoting the principles of green chemistry (Zhang et al., 2016).
Molecular Modeling and Biological Studies
The compound's derivatives have been subjected to molecular modeling, spectral and thermal measurements, and biological studies, indicating their relevance in advanced scientific research (Masoud, Abouel‐Enein, Ali, & Abd Elhamed, 2020).
Future Directions
properties
IUPAC Name |
1,3-dimethylpyrazolo[3,4-b]pyridine-5-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O2S/c1-5-7-3-6(15(9,13)14)4-10-8(7)12(2)11-5/h3-4H,1-2H3,(H2,9,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQGDGUVNHCROC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=C(C=N2)S(=O)(=O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301206688 | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-5-sulfonamide, 1,3-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301206688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803602-09-6 | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-5-sulfonamide, 1,3-dimethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1803602-09-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-5-sulfonamide, 1,3-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301206688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.